molecular formula C10H14N2O2 B8815018 6-Methyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid ethyl ester

6-Methyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid ethyl ester

Cat. No.: B8815018
M. Wt: 194.23 g/mol
InChI Key: PEMGAAXWEYIQNQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Methyl-1,4,5,6-tetrahydrocyclopentapyrazole-3-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C10H14N2O2 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H14N2O2

Molecular Weight

194.23 g/mol

IUPAC Name

ethyl 6-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxylate

InChI

InChI=1S/C10H14N2O2/c1-3-14-10(13)9-7-5-4-6(2)8(7)11-12-9/h6H,3-5H2,1-2H3,(H,11,12)

InChI Key

PEMGAAXWEYIQNQ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=NNC2=C1CCC2C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Hydrazine hydrate (0.101 mL, 2.05 mmol) was added to a stirring room temperature solution of 4 (0.4055 g, 2.05 mmol) in EtOH (2.0 mL, 1 M) under N2. The reaction was then heated to reflux until judged complete by TLC. The reaction was concentrated and purified by silica gel chromatography (Combiflash column, 96:4 Hexanes:2N NH3 in EtOH): Only pure fractions were combined and concentrated to obtain 0.2003 g (50.4%) of 5. 1H (CDCl3, 400 MHz): δ 9.55 (1H, broad s), 4.35 (2H, q, J=7.1 Hz), 3.26-3.16 (1H, m), 2.89-2.63 (3H, m), 2.09-1.98 (1H, m), 1.37 (3H, t, J=7.2 Hz), 1.30 (3H, d, J=6.9 Hz) ppm. Partial 13C (CDCl3, 100 MHz): δ 128.67, 61.32, 39.73, 32.64, 22.94, 19.62, 14.52 ppm. HPLC: 8.901 min.
Quantity
0.101 mL
Type
reactant
Reaction Step One
Name
Quantity
0.4055 g
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Name
Yield
50.4%

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